Cas no 851951-71-8 (ethyl 5-(4-chlorobutanamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 5-(4-chlorobutanamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851951-71-8
• MF: C₂₀H₂₀ClN₃O₅S
• MW: 449.90790271759
• CID: 6207514
• PubChem ID: 4568532
• Update Time: 2025-07-20

ethyl 5-(4-chlorobutanamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(4-chlorobutanamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• ethyl 5-(4-chlorobutanoylamino)-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• 851951-71-8
• AB00670599-01
• ethyl 5-(4-chlorobutanamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• F0641-0669
• ethyl 5-(4-chlorobutanamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• AKOS024439270

• Inchi： 1S/C20H20ClN3O5S/c1-3-29-20(27)17-14-11-30-18(22-15(25)5-4-10-21)16(14)19(26)24(23-17)12-6-8-13(28-2)9-7-12/h6-9,11H,3-5,10H2,1-2H3,(H,22,25)
• InChI Key： IYAQGQKJIWJAPA-UHFFFAOYSA-N
• SMILES： ClCCCC(NC1=C2C(N(C3C=CC(=CC=3)OC)N=C(C(=O)OCC)C2=CS1)=O)=O

Computed Properties

• Exact Mass: 449.0812196g/mol
• Monoisotopic Mass: 449.0812196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 126Ų

Additional information on ethyl 5-(4-chlorobutanamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Comprehensive Analysis of Ethyl 5-(4-Chlorobutanamido)-3-(4-Methoxyphenyl)-4-Oxo-3H,4H-Thieno[3,4-D]Pyridazine-1-Carboxylate (CAS 851951-71-8)

The compound ethyl 5-(4-chlorobutanamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS 851951-71-8) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its intricate structure combines a thieno[3,4-d]pyridazine core with 4-chlorobutanamido and 4-methoxyphenyl substituents, making it a subject of interest for drug discovery and material science applications. This article delves into its properties, synthesis, and relevance to current scientific trends.

One of the most searched questions in the field of organic chemistry is: "What are the applications of thienopyridazine derivatives?" The answer lies in the versatility of compounds like ethyl 5-(4-chlorobutanamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate. Researchers are exploring its role as a kinase inhibitor or enzyme modulator, particularly in targeting inflammatory pathways. Its 4-methoxyphenyl moiety enhances lipid solubility, which is critical for bioavailability—a hot topic in medicinal chemistry discussions.

From a synthetic perspective, the 4-chlorobutanamido side chain offers reactivity for further functionalization, aligning with the growing demand for click chemistry and structure-activity relationship (SAR) studies. The compound’s CAS 851951-71-8 identifier is frequently queried in databases like SciFinder and Reaxys, reflecting its utility in high-throughput screening libraries. Recent publications highlight its potential in cancer research, where thieno[3,4-d]pyridazine scaffolds are investigated for their antiproliferative effects.

Environmental and green chemistry considerations are also relevant. The ethyl carboxylate group in this compound may influence its biodegradability, a key concern for sustainable drug development. Analytical techniques such as HPLC-MS and NMR are essential for characterizing its purity, another frequent search topic among chemists. As AI-driven drug design gains traction, CAS 851951-71-8 serves as a valuable case study for molecular docking simulations.

In conclusion, ethyl 5-(4-chlorobutanamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate exemplifies the intersection of synthetic innovation and therapeutic potential. Its structural complexity and functional groups make it a compelling candidate for future research, particularly in addressing unmet medical needs and advancing precision medicine.